Cas no 2248394-08-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)benzoate
• CAS No: 2248394-08-1
• MF: C₁₇H₁₃NO₄S
• MW: 327.354423284531
• CID: 5958485
• PubChem ID: 165978538
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6515698
• 2248394-08-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)benzoate

• Inchi： 1S/C17H13NO4S/c1-2-23-12-7-5-6-11(10-12)17(21)22-18-15(19)13-8-3-4-9-14(13)16(18)20/h3-10H,2H2,1H3
• InChI Key： AFVPPMGSZMFFMD-UHFFFAOYSA-N
• SMILES： S(CC)C1=CC=CC(=C1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.05652907g/mol
• Monoisotopic Mass: 327.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)benzoate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)benzoate (CAS: 2248394-08-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)benzoate (CAS: 2248394-08-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole-1,3-dione core and ethylsulfanyl benzoate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activities, providing valuable insights for drug development.

One of the key findings in recent research is the compound's role as a potent modulator of specific enzymatic pathways. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)benzoate exhibits inhibitory effects on certain kinases involved in inflammatory responses. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a high affinity for the ATP-binding sites of these kinases. This discovery opens new avenues for the development of anti-inflammatory agents targeting these pathways.

In addition to its kinase inhibitory properties, the compound has also been investigated for its potential in oncology. A preprint article from *BioRxiv* (2024) highlighted its cytotoxic effects on specific cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers employed a combination of cell viability assays and transcriptomic analysis to identify the underlying mechanisms, suggesting that the compound induces apoptosis through the activation of intrinsic apoptotic pathways. These findings underscore its potential as a lead compound for novel anticancer therapies.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)benzoate. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. The method involves a one-pot reaction sequence with catalytic asymmetric induction, which is particularly noteworthy for its scalability and efficiency. This development is critical for facilitating further preclinical and clinical studies.

Despite these promising results, challenges remain in the translational application of this compound. Pharmacokinetic studies indicate that while the molecule exhibits favorable in vitro activity, its bioavailability and metabolic stability in vivo require further optimization. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)benzoate represents a compelling candidate for therapeutic development, with demonstrated efficacy in modulating key biological pathways. Continued research into its mechanisms, synthetic optimization, and translational potential will be essential to fully realize its clinical applications. The compound's versatility and unique chemical properties position it as a valuable asset in the ongoing quest for innovative treatments in chemical biology and medicine.